Cas no 2138046-45-2 (1-tert-butyl-2-{(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}cyclopropane)

• Product Name: 1-tert-butyl-2-{(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}cyclopropane
• CAS No: 2138046-45-2
• MF: C₁₂H₂₂ClIO
• MW: 344.659955501556
• CID: 6069338
• PubChem ID: 165489759
• Update Time: 2025-06-11

1-tert-butyl-2-{(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-2-{(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}cyclopropane
• EN300-1136872
• 1-tert-butyl-2-{[(1-chloro-3-iodo-2-methylpropan-2-yl)oxy]methyl}cyclopropane
• 2138046-45-2

• Inchi： 1S/C12H22ClIO/c1-11(2,3)10-5-9(10)6-15-12(4,7-13)8-14/h9-10H,5-8H2,1-4H3
• InChI Key： RNCDMOHLIBOLNX-UHFFFAOYSA-N
• SMILES： ICC(C)(CCl)OCC1CC1C(C)(C)C

Computed Properties

• Exact Mass: 344.04039g/mol
• Monoisotopic Mass: 344.04039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-tert-butyl-2-{(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}cyclopropane

Comprehensive Analysis of 1-tert-butyl-2-{(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}cyclopropane (CAS No. 2138046-45-2)

In the realm of organic chemistry, 1-tert-butyl-2-{(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}cyclopropane (CAS No. 2138046-45-2) stands out as a specialized compound with unique structural and functional properties. This molecule, characterized by its cyclopropane core and tert-butyl group, has garnered attention for its potential applications in pharmaceutical intermediates, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its synthesis pathways and reactivity, driven by the demand for novel halogenated compounds in modern chemistry.

The compound's molecular structure features a chloro-iodo-methylpropan side chain, which enhances its versatility in cross-coupling reactions and other catalytic processes. Recent studies highlight its role in click chemistry and suFEx (Sulfur Fluoride Exchange) reactions, aligning with trends in sustainable and efficient synthetic methodologies. As the scientific community shifts toward greener alternatives, 2138046-45-2 is being evaluated for its compatibility with biocatalysis and flow chemistry systems.

From an industrial perspective, the compound's stability and solubility profile make it a candidate for high-value applications. Its iodine moiety, in particular, is of interest for radioimaging and drug discovery, where halogenated scaffolds are pivotal. Discussions on platforms like ResearchGate and PubMed often focus on optimizing its synthesis to reduce byproducts and improve yield—a common challenge in organoiodine chemistry.

Emerging trends in AI-driven drug design have also brought 1-tert-butyl-2-{(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}cyclopropane into the spotlight. Computational models predict its potential as a pharmacophore in targeting enzymes like kinases or GPCRs. These insights are frequently searched in databases such as SciFinder and Reaxys, reflecting the compound's growing relevance in medicinal chemistry.

Environmental and safety considerations are equally critical. While not classified as hazardous, its chloro and iodo substituents necessitate careful handling under standard laboratory protocols. Regulatory guidelines from REACH and EPA emphasize proper disposal methods to mitigate ecological impact, a topic frequently queried in EHS (Environmental Health and Safety) forums.

In summary, CAS No. 2138046-45-2 exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from catalysis to bioconjugation—underscore its value in advancing scientific and industrial frontiers. As interest in tailored synthetic building blocks grows, this compound is poised to play a pivotal role in next-generation chemical solutions.